Cas no 1804344-28-2 (Methyl 5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate)
Methyl 5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate
-
- Inchi: 1S/C9H5F6NO4/c1-19-7(18)4-3(17)2-16-6(8(10,11)12)5(4)20-9(13,14)15/h2,17H,1H3
- InChI Key: REPHFQNCMWISTC-UHFFFAOYSA-N
- SMILES: FC(C1C(=C(C(=O)OC)C(=CN=1)O)OC(F)(F)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 357
- XLogP3: 3
- Topological Polar Surface Area: 68.6
Methyl 5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029094630-1g |
Methyl 5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate |
1804344-28-2 | 97% | 1g |
$1,445.30 | 2022-04-02 |
Methyl 5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate Related Literature
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on Methyl 5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate
Methyl 5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1804344-28-2): A Comprehensive Overview
Methyl 5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1804344-28-2) is a multifunctional compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as MH3TFCP for brevity, is characterized by its pyridine core, hydroxyl group, trifluoromethoxy substituent, and trifluoromethyl group, which collectively contribute to its diverse chemical and biological properties.
The chemical structure of MH3TFCP is particularly noteworthy due to the presence of fluorine atoms. Fluorine is known for its strong electron-withdrawing effect and its ability to modulate the physicochemical properties of molecules. The trifluoromethoxy and trifluoromethyl groups in MH3TFCP enhance its lipophilicity and metabolic stability, making it an attractive candidate for drug development. These properties are crucial for improving the pharmacokinetic profile of potential therapeutic agents.
Recent studies have explored the biological activities of MH3TFCP. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that MH3TFCP can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Another promising application of MH3TFCP is in the treatment of neurodegenerative disorders. Preclinical studies have demonstrated that MH3TFCP can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings have sparked interest in its potential use in conditions such as Alzheimer's disease and Parkinson's disease.
The synthetic route to MH3TFCP has been extensively studied to optimize yield and purity. One common approach involves the reaction of 5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylic acid with methanol in the presence of a suitable catalyst. This method has been refined to achieve high yields and minimize by-products, making it suitable for large-scale production.
In terms of safety, MH3TFCP has undergone preliminary toxicological evaluations. In vitro cytotoxicity assays have shown that it exhibits low toxicity at therapeutic concentrations, which is a favorable attribute for drug candidates. However, further in vivo studies are necessary to fully assess its safety profile.
The pharmacokinetic properties of MH3TFCP have also been investigated. Studies in animal models have demonstrated that it has good oral bioavailability and a favorable half-life, which are important considerations for drug development. These properties suggest that it could be administered orally, simplifying patient compliance.
In conclusion, Methyl 5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate (MH3TFCP) (CAS No. 1804344-28-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.
1804344-28-2 (Methyl 5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)